molecular formula C11H8F3NO2S B8770782 Ethyl 6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate

Ethyl 6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate

Cat. No.: B8770782
M. Wt: 275.25 g/mol
InChI Key: CVEKNBJRZZEVMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C11H8F3NO2S and its molecular weight is 275.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8F3NO2S

Molecular Weight

275.25 g/mol

IUPAC Name

ethyl 6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate

InChI

InChI=1S/C11H8F3NO2S/c1-2-17-10(16)9-4-7-8(18-9)3-6(5-15-7)11(12,13)14/h3-5H,2H2,1H3

InChI Key

CVEKNBJRZZEVMD-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC2=C(S1)C=C(C=N2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Chloro-5-(trifluoromethyl)-2-pyridinecarbaldehyde (Chemical Abstracts number 175277-50-6, purchase from Maybridge), potassium carbonate (4.95 g), and ethyl mercaptoacetate (2.52 g) were combined in N,N-dimethylformamide (25 mL) at 25° C. and stirred for 18 hours. The mixture was then heated at 50° C. for 6 hours, allowed to cool to room temperature, poured into a mixture of diethyl ether (80 mL) and dichloromethane (25 mL), and washed with aqueous sodium carbonate. The organic phase was dried over sodium sulfate, filtered, and the filtrate concentrated under reduced pressure. The residue was dissolved in dichloromethane and filtered to remove solids. The filtrate was concentrated and the residue purified by flash chromatography (dichloromethane) to provide the title compound. MS (DCI/NH3) m/z 276.0 (M+H)+.
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0 (± 1) mol
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4.95 g
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reactant
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2.52 g
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reactant
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80 mL
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reactant
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25 mL
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solvent
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25 mL
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solvent
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